Cas no 2300102-13-8 (5-chloroquinoline-8-sulfonyl fluoride)

• Product Name: 5-chloroquinoline-8-sulfonyl fluoride
• CAS No: 2300102-13-8
• MF: C₉H₅ClFNO₂S
• MW: 245.657903432846
• CID: 5562177
• PubChem ID: 166001008
• Update Time: 2025-10-24

5-chloroquinoline-8-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-8-quinolinesulfonyl fluoride (ACI)
• 8-Quinolinesulfonyl fluoride, 5-chloro- (ACI)
• 5-chloroquinoline-8-sulfonyl fluoride

• Inchi： 1S/C9H5ClFNO2S/c10-7-3-4-8(15(11,13)14)9-6(7)2-1-5-12-9/h1-5H
• InChI Key： BXHQPUQDKCEPSX-UHFFFAOYSA-N
• SMILES： O=S(C1C2C(=CC=CN=2)C(Cl)=CC=1)(F)=O

Additional information on 5-chloroquinoline-8-sulfonyl fluoride

Comprehensive Overview of 5-Chloroquinoline-8-Sulfonyl Fluoride (CAS No. 2300102-13-8): Properties, Applications, and Industry Trends

5-Chloroquinoline-8-sulfonyl fluoride (CAS 2300102-13-8) is a specialized organofluorine compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl fluoride moiety. As a derivative of quinoline, this compound combines the structural advantages of heterocyclic aromatic systems with the reactivity of fluorosulfonyl groups, making it valuable for click chemistry applications and proteomics studies.

The growing demand for sulfur-fluoride exchange (SuFEx) reagents in drug discovery has positioned 5-chloroquinoline-8-sulfonyl fluoride as a promising building block. Researchers are particularly interested in its role as a covalent inhibitor scaffold, with applications in targeting enzyme active sites and protein-protein interactions. Recent studies highlight its potential in developing kinase inhibitors and covalent PROTACs (Proteolysis Targeting Chimeras).

From a synthetic chemistry perspective, the 8-sulfonyl fluoride group offers exceptional stability compared to traditional sulfonyl chlorides, while maintaining high reactivity in bioconjugation reactions. This balance makes CAS 2300102-13-8 particularly useful for chemical biology applications where controlled reactivity is essential. The chlorine substituent at the 5-position further enhances its utility by providing an additional site for cross-coupling reactions or nucleophilic aromatic substitution.

Industry trends show increasing interest in fluorinated quinoline derivatives for material science applications. The electron-withdrawing properties of the sulfonyl fluoride group contribute to improved thermal stability and electronic characteristics in polymer systems. Several patents have emerged describing its incorporation into advanced functional materials for optoelectronic devices and sensor technologies.

Analytical characterization of 5-chloroquinoline-8-sulfonyl fluoride typically involves NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography. The compound exhibits characteristic chemical shifts that facilitate reaction monitoring in complex mixtures. Recent advances in high-throughput screening methodologies have increased its adoption in fragment-based drug discovery campaigns.

Environmental and handling considerations for CAS 2300102-13-8 follow standard protocols for organofluorine compounds. While not classified as highly reactive, proper laboratory safety measures should be observed when working with sulfonyl fluorides. The compound demonstrates good stability under ambient storage conditions, though protection from moisture is recommended for long-term preservation.

Emerging research directions explore the use of 5-chloroquinoline-8-sulfonyl fluoride in bioorthogonal chemistry and activity-based protein profiling (ABPP). Its compatibility with living systems and selective reactivity with nucleophilic amino acids makes it attractive for in situ labeling studies. Several recent publications demonstrate its utility in mapping enzyme active sites and identifying allosteric binding pockets.

The commercial availability of 5-chloroquinoline-8-sulfonyl fluoride has improved significantly in recent years, with multiple chemical suppliers offering the compound in research quantities. Pricing trends reflect growing demand, particularly from pharmaceutical R&D sectors. Analytical data packages now commonly include HPLC purity certificates and stability studies to support regulatory submissions.

Future applications may leverage the compound's potential in covalent drug discovery and materials science. The unique combination of quinoline pharmacophore and sulfonyl fluoride warhead creates opportunities for developing targeted covalent inhibitors with improved selectivity profiles. Ongoing research explores its incorporation into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) for specialized applications.

For researchers working with CAS 2300102-13-8, recent methodological advances include optimized synthetic protocols for large-scale production and improved purification techniques. The development of water-soluble derivatives and prodrug strategies further expands its potential therapeutic applications. These innovations position 5-chloroquinoline-8-sulfonyl fluoride as a versatile tool in modern medicinal chemistry and chemical biology.